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Compound of Interest

Compound Name: Bis(1,3-dimethylbutyl) maleate

Cat. No.: B086498

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Analysis of the Physicochemical Characteristics of Bis(1,3-dimethylbutyl)
maleate

This technical guide addresses the physicochemical properties of the chemical compound
identified by CAS number 105-52-2. It is important to clarify that the correct chemical identity
for this CAS number is 2-Butenedioic acid (22)-, bis(1,3-dimethylbutyl) ester, with the common
name bis(1,3-dimethylbutyl) maleate.

Following a comprehensive search of available scientific literature and chemical databases, it
has been determined that there is a significant lack of detailed, publicly accessible data
regarding the specific physicochemical properties and experimental protocols for bis(1,3-
dimethylbutyl) maleate. While the molecular formula (C16H2804) and molecular weight
(284.39 g/mol ) are established, critical quantitative data required for a thorough technical
guide are not readily available.[1]

This includes, but is not limited to, experimentally determined values for:

» Boiling Point

e Melting Point

e Density
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o Refractive Index
o Specific Solubility in various solvents
 Viscosity

Furthermore, detailed experimental protocols for the determination of these properties for this
specific substance could not be located. General experimental methods for determining the
physicochemical properties of esters are available, but their specific application and the
resulting data for bis(1,3-dimethylbutyl) maleate are not documented in the searched

resources.

Given the absence of the necessary quantitative data and experimental methodologies, it is not
possible to provide the requested in-depth technical guide with structured data tables and
detailed protocols at this time. Further empirical studies would be required to establish the
physicochemical profile of bis(1,3-dimethylbutyl) maleate.

General Properties of Related Esters

While specific data for bis(1,3-dimethylbutyl) maleate is unavailable, some general
characteristics of similar high-molecular-weight esters can be inferred. Such compounds are
typically liquids at room temperature with relatively low water solubility, preferring non-polar
organic solvents.[2][3][4] Their boiling points are expected to be significantly high and would
likely require vacuum distillation to prevent decomposition. However, these are general
predictions and should not be used as a substitute for experimentally verified data.

Conclusion

The request for an in-depth technical guide on the physicochemical properties of CAS number
105-52-2, bis(1,3-dimethylbutyl) maleate, cannot be fulfilled at present due to the lack of
available scientific data. Researchers and professionals interested in this compound are
advised to consult specialized chemical suppliers or to conduct their own experimental
determinations to ascertain its specific physicochemical characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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